Cas no 53277-41-1 (1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI))

1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI) structure
53277-41-1 structure
Product Name:1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI)
CAS No:53277-41-1
MF:C9H8N2O
MW:160.17262172699
CID:1017935
PubChem ID:45086188
Update Time:2025-04-20

1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrolo[3,2-c]pyridine, 1-acetyl- (9CI)
    • 1-ACETYL-1H-PYRROLO[3,2-C]PYRIDINE
    • 1-(1H-pyrrolo[3,2-c]pyridin-1-yl)ethanone
    • DB-363199
    • 53277-41-1
    • Inchi: 1S/C9H8N2O/c1-7(12)11-5-3-8-6-10-4-2-9(8)11/h2-6H,1H3
    • InChI Key: QSOUQTUBFVWHTD-UHFFFAOYSA-N
    • SMILES: O=C(C)N1C=CC2C=NC=CC1=2

Computed Properties

  • Exact Mass: 160.063662883g/mol
  • Monoisotopic Mass: 160.063662883g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 34.9Ų
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